2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C17H21F3N4O
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[methyl-[(1,3,5-trimethylpyrazol-4-yl)methyl]amino]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H21F3N4O/c1-11-15(12(2)24(4)22-11)9-23(3)10-16(25)21-14-7-5-6-13(8-14)17(18,19)20/h5-8H,9-10H2,1-4H3,(H,21,25)
• InChI Key: SWFGPONFYJBLTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CN(C)CC(=O)NC2=CC=CC(=C2)C(F)(F)F

Description

2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide is a complex organic compound that features a pyrazole ring and a trifluoromethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide typically involves multiple stepsThe reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and sometimes catalysts to drive the reactions to completion .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or alcohol derivative, while substitution could introduce new functional groups such as halides or amines .

Scientific Research Applications

2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Medicine: This compound is being investigated for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Comparison with Similar Compounds

Similar Compounds

1,3,5-Trimethylpyrazole: Shares the pyrazole ring structure but lacks the trifluoromethylphenyl group.

N-(3-Trifluoromethylphenyl)acetamide: Contains the trifluoromethylphenyl group but lacks the pyrazole ring.

2-Methylpyrazole: Similar pyrazole structure with different substituents.

Uniqueness

2-{Methyl[(1,3,5-trimethyl-1H-pyrazol-4-YL)methyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide is unique due to the combination of the pyrazole ring and the trifluoromethylphenyl group. This combination imparts specific chemical and biological properties that are not found in the individual components or other similar compounds .